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Compound of Interest

Compound Name: Guanidine, pentabutyl-
CAS No.: 114591-53-6
Cat. No.: B8736979
Get Quote
. J

Executive Summary

Pentabutylguanidine is a lipophilic superbase. Unlike common inorganic bases (e.g., NaOH), its
organic alkyl chains allow it to dissolve in non-polar solvents while maintaining extreme
basicity.

The Operational Hazard: The most frequent safety failure with this class of compounds is
incompatible waste stream mixing. If Pentabutylguanidine is mistakenly added to a standard
organic waste carboy containing acidic byproducts (e.g., acetic acid, HCI traces), it can trigger
a rapid, violent exothermic reaction, potentially rupturing the vessel or causing a "geyser"
effect.

Core Directive: Treat this material as a Class 8 Corrosive and a Segregated Organic Base.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the chemical identity and properties.[1] This molecule acts as a
phase-transfer catalyst or strong organic base in synthesis.
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Property

Specification

Operational Implication

Chemical Name

Guanidine, pentabutyl-

Labeling requirement

CAS Number

13439-89-9

Unique identifier for waste

manifests

Classification

Superbase / Corrosive

Causes severe skin burns and

eye damage

Do not attempt to flush down

drains with water. It will not

Solubilit Lipophilic (Organic Soluble
Y Pop (Org ) dissolve and will adhere to
pipes.
o _ _ o Violent exotherm upon

Reactivity High (vs. Acids, Oxidizers) )

protonation.
) Keep containers tightly sealed
Hygroscopic Yes

until disposal.[2]

Waste Segregation Protocol

Trustworthiness Check: This protocol relies on the principle of "Source Segregation.” By

separating streams at the bench, we eliminate downstream risks at the accumulation point.

The "Red Flag" Rule

STOP: Do NOT pour Pentabutylguanidine into general "Organic Waste" containers unless you

have verified the container pH is > 7.

Recommended Waste Streams

e Primary Stream (Non-Halogenated Basic Organic):

o Use this stream if dissolved in Toluene, Hexane, or THF.

o Label: "Hazardous Waste - Organic Alkali - Pentabutylguanidine.”

e Secondary Stream (Halogenated Basic Organic):
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o Use this stream if dissolved in DCM or Chloroform.

o Warning: Amines/Guanidines can react with halogenated solvents over time (N-alkylation),
generating heat. Minimize storage time.

Disposal Workflow Logic

The following decision matrix outlines the safe routing of this chemical from bench to handover.
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Waste Generation
(Pentabutylguanidine)

Physical State?

Powder/Crystal \ Dissolved

Solution / Mixture

Solvent Type?

Package in Glass/HDPE Jar
Label: Corrosive Solid, Basic

Solid / Pure Substance

Non-Halogenated Halogenated
(Toluene, THF, etc.) (DCM, Chloroform)

Segregate into
'‘Basic Organic' Stream

Handover to EHS/Disposal Vendor CRITICAL:
(Incineration) Do NOT mix with Acidic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Pentabutylguanidine waste based on physical state
and solvent carrier.
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Detailed Procedures
Procedure A: Solid Waste Disposal (Pure Reagent)

Use this for expired shelf stock or excess solid reagent.

» Container Selection: Use the original container if intact.[2] If transferring, use a wide-mouth
High-Density Polyethylene (HDPE) or glass jar.

e Labeling: Affix a hazardous waste tag.
o Constituents: "Guanidine, pentabutyl-"[3]
o Hazard Checkboxes: Corrosive, Toxic.

e Sealing: Ensure the lid is tight. Tape the lid with parafilm if the container will be stored in a
satellite accumulation area for >1 week (prevents moisture absorption).

Procedure B: Liquid Waste Disposal (Reaction Mixtures)

Use this for reaction byproducts.

o pH Check: Before adding to a waste carboy, check the carboy's log or test a small aliquot.
Never add to a container with pH < 7.

« Dilution (Optional but Recommended): If the concentration is high (>1 M), dilute with a
compatible solvent (e.g., Ethanol or 2-Propanol) to moderate potential reactivity.

o Transfer: Pour into the "Basic Organic Waste" container using a funnel.

e Vent: Leave the cap slightly loose for 30 minutes if you suspect any minor reactivity, then
tighten.

Procedure C: Spill Cleanup (Emergency Neutralization)

Only for small spills (< 100 mL/g). For large spills, evacuate.

Expert Insight: Because Pentabutylguanidine is lipophilic, pouring agueous acid (like HCI) on a
spill will create a biphasic reaction. The reaction will be slow at the interface and then may
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violently mix.

Solubilize: Cover the spill with an inert absorbent (Vermiculite) or, if liquid, dilute with
Isopropanol to create a single phase.

» Neutralize: Slowly apply a Citric Acid solution (10% in water/alcohol mix). Citric acid is safer
than mineral acids for this purpose.

» Verify: Test with pH paper to ensure pH is between 6-8.

o Collect: Scoop the resulting sludge into a waste container labeled "Solid Debris
contaminated with Guanidine."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8736979/docs#operational-guide-safe-disposal-and-
handling-of-pentabutylguanidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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